2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-(2,2-dimethylpropyl)-1-[(4-ethoxyphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H34N2O2/c1-5-24-19-8-6-17(7-9-19)14-22-12-11-21(16-20(2,3)4)15-18(22)10-13-23/h6-9,18,23H,5,10-16H2,1-4H3
• InChI Key: UOFRSORMUOCZPZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2CCO)CC(C)(C)C
• Molecular Formula: C20H34N2O2
• Molecular Weight: 334.5 g/mol

Description

2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol, also known as DEEP, is a chemical compound that has been gaining significant attention in recent years due to its potential applications in scientific research. DEEP is a synthetic compound that belongs to the class of piperazine derivatives. It has been found to possess unique properties that make it a promising candidate for various research applications.

Scientific Research Applications

2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol has been found to have potential applications in various scientific research fields. One of the primary applications of 2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol is in the study of G protein-coupled receptors (GPCRs). GPCRs are a family of membrane proteins that play a crucial role in various physiological processes, including sensory perception, hormone regulation, and neurotransmission. 2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol has been found to modulate the activity of GPCRs, making it a valuable tool for studying their function.

Mechanism of Action

The mechanism of action of 2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol is not fully understood, but it is believed to act as an allosteric modulator of GPCRs. Allosteric modulators bind to a site on the receptor that is distinct from the orthosteric site, which is the site where the natural ligand binds. This binding can either enhance or inhibit the activity of the receptor.
Biochemical and Physiological Effects:
2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol has been found to have various biochemical and physiological effects. In vitro studies have shown that 2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol can modulate the activity of various GPCRs, including the dopamine D2 receptor and the adenosine A2A receptor. In vivo studies have shown that 2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol can modulate locomotor activity and anxiety-like behavior in mice.

Advantages and Limitations for Lab Experiments

2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. It also has a high affinity for GPCRs, making it a valuable tool for studying their function. However, 2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol has some limitations. Its mechanism of action is not fully understood, which makes it challenging to interpret the results of experiments. Additionally, 2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol has not been extensively studied in humans, which limits its potential clinical applications.

Future Directions

There are several future directions for research on 2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol. One area of research is the development of more potent and selective allosteric modulators of GPCRs. Another area of research is the study of 2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol in animal models of neurological disorders, such as Parkinson's disease and schizophrenia. Finally, the potential clinical applications of 2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol, such as its use as a treatment for neurological disorders, should be explored further.
Conclusion:
2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol is a promising compound that has potential applications in various scientific research fields. Its unique properties make it a valuable tool for studying the function of GPCRs. However, further research is needed to fully understand its mechanism of action and potential clinical applications. By continuing to study 2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol, we can gain a better understanding of its properties and potential applications in scientific research.

Synthesis Methods

2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis begins with the reaction of 4-ethoxybenzyl chloride with 2,2-dimethylpropylamine to form the intermediate compound. This intermediate is then reacted with piperazine to produce 2-[4-(2,2-dimethylpropyl)-1-(4-ethoxybenzyl)-2-piperazinyl]ethanol. The final product is then purified using various techniques, including column chromatography and recrystallization.